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2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide 2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0918431
InChI: InChI=1S/C29H31F3N2O5/c1-15-23(27(36)34-18-10-8-7-9-17(18)29(30,31)32)24(25-19(33-15)13-28(2,3)14-20(25)35)16-11-21(37-4)26(39-6)22(12-16)38-5/h7-12,24,33H,13-14H2,1-6H3,(H,34,36)
SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C(=C3)OC)OC)OC)C(=O)NC4=CC=CC=C4C(F)(F)F
Molecular Formula: C29H31F3N2O5
Molecular Weight: 544.6 g/mol

2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

CAS No.:

Cat. No.: VC0918431

Molecular Formula: C29H31F3N2O5

Molecular Weight: 544.6 g/mol

* For research use only. Not for human or veterinary use.

2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide -

Specification

Molecular Formula C29H31F3N2O5
Molecular Weight 544.6 g/mol
IUPAC Name 2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-4-(3,4,5-trimethoxyphenyl)-1,4,6,8-tetrahydroquinoline-3-carboxamide
Standard InChI InChI=1S/C29H31F3N2O5/c1-15-23(27(36)34-18-10-8-7-9-17(18)29(30,31)32)24(25-19(33-15)13-28(2,3)14-20(25)35)16-11-21(37-4)26(39-6)22(12-16)38-5/h7-12,24,33H,13-14H2,1-6H3,(H,34,36)
Standard InChI Key IVDAAGASUPHWJY-UHFFFAOYSA-N
SMILES CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C(=C3)OC)OC)OC)C(=O)NC4=CC=CC=C4C(F)(F)F
Canonical SMILES CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C(=C3)OC)OC)OC)C(=O)NC4=CC=CC=C4C(F)(F)F

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